Cas no 954563-97-4 (Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)-)

• Product Name: Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)-
• CAS No: 954563-97-4
• MF: C₁₀H₁₁N₃O₃S
• MW: 253.277640581131
• CID: 5229659
• Update Time: 2026-03-07

Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)-
• 3-Amino-N-(5-methyl-1,2-oxazol-3-yl)benzene-1-sulfonamide

• Inchi： 1S/C10H11N3O3S/c1-7-5-10(12-16-7)13-17(14,15)9-4-2-3-8(11)6-9/h2-6H,11H2,1H3,(H,12,13)
• InChI Key： OMKFUEYDLXFJPY-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=C(C)ON=2)(=O)=O)=CC=CC(N)=C1

Additional information on Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)-

Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)- (CAS No. 954563-97-4): A Comprehensive Overview

Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)- (CAS No. 954563-97-4) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, also known as AMPA, belongs to the class of benzenesulfonamides and is characterized by its unique structural features and biological activities.

The chemical structure of Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)- consists of a benzene ring substituted with a sulfonamide group and an amino group, which is further attached to a 5-methyl-3-isoxazolyl moiety. This intricate arrangement imparts the compound with a range of pharmacological properties, making it a valuable candidate for drug development.

Recent studies have highlighted the potential of Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)- in various therapeutic areas. One of the most promising applications is in the treatment of neurological disorders. Research has shown that this compound exhibits potent activity as an AMPA receptor antagonist, which can modulate glutamate signaling in the brain. This property makes it a potential candidate for the treatment of conditions such as epilepsy and neurodegenerative diseases.

In addition to its neurological applications, Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)- has also been investigated for its anti-inflammatory and analgesic properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation and pain in animal models, suggesting its potential use in the management of chronic inflammatory conditions and pain syndromes.

The pharmacokinetic profile of Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)- has been extensively studied to understand its behavior in biological systems. It has been found to have good oral bioavailability and a favorable distribution profile, which are crucial factors for its therapeutic efficacy. Furthermore, the compound exhibits low toxicity and good safety margins, making it suitable for long-term use.

Clinical trials are currently underway to evaluate the safety and efficacy of Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)- in human subjects. Early results from these trials have been promising, with the compound showing significant therapeutic benefits without major adverse effects. These findings have generated considerable interest among researchers and pharmaceutical companies alike.

The synthesis of Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)- involves several well-defined steps that ensure high purity and yield. The process typically begins with the preparation of the benzenesulfonamide core, followed by the introduction of the amino and isoxazolyl groups through selective chemical reactions. Advanced synthetic techniques and purification methods are employed to produce this compound on both laboratory and industrial scales.

In conclusion, Benzenesulfonamide, 3-amino-N-(5-methyl-3-isoxazolyl)- (CAS No. 954563-97-4) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various conditions.